N-(2,5-dimethylphenyl)-1-{[2-(2-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-1-[[2-(2-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C25H27N5O3/c1-6-32-22-10-8-7-9-19(22)25-27-21(18(5)33-25)14-30-17(4)23(28-29-30)24(31)26-20-13-15(2)11-12-16(20)3/h7-13H,6,14H2,1-5H3,(H,26,31)
• InChI Key: MFJDZFWRQKFJFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=C(O2)C)CN3C(=C(N=N3)C(=O)NC4=C(C=CC(=C4)C)C)C
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol
• CAS No.: 946370-93-0

Description

N-(2,5-dimethylphenyl)-1-{[2-(2-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C25H27N5O3 and its molecular weight is 445.523. The purity is usually 95%.
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Biological Activity

N-(2,5-dimethylphenyl)-1-{[2-(2-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS Number: 946370-93-0) is a complex organic compound that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy against various diseases, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{25}H_{27}N_{5}O_{3}$ with a molecular weight of 445.5 g/mol. Its structure includes multiple functional groups that contribute to its biological activity, particularly the triazole and oxazole moieties which are known for their pharmacological properties.

Property	Value
Molecular Formula	C25H27N5O3
Molecular Weight	445.5 g/mol
CAS Number	946370-93-0

Anticancer Properties

Recent studies have indicated that compounds similar in structure to this compound exhibit significant anticancer activities. For example, related compounds have shown efficacy against various cancer cell lines such as breast, colon, lung, and prostate cancers at low micromolar concentrations. These compounds function primarily as topoisomerase II inhibitors, disrupting DNA replication in cancer cells and inducing apoptosis through the accumulation of reactive oxygen species (ROS) .

The proposed mechanism of action involves the inhibition of topoisomerase II activity, which is crucial for DNA unwinding during replication. This inhibition leads to DNA damage and subsequent cell cycle arrest primarily at the G1 phase. The induction of ROS further exacerbates cellular stress in cancer cells, promoting apoptosis .

Study 1: Efficacy Against Cancer Cell Lines

In a comparative study evaluating various triazole derivatives, it was found that certain analogs of this compound demonstrated potent anticancer effects. These compounds were tested against a panel of cancer cell lines and exhibited IC50 values in the low micromolar range, indicating strong efficacy compared to standard chemotherapeutics like etoposide .

Study 2: In Vivo Studies

In vivo experiments involving animal models have shown that these compounds can significantly reduce tumor growth without notable toxicity to normal tissues. This selectivity is critical for developing safer cancer therapies .